6-Bromo-2,2-difluoro-spiro[3.3]heptane

• IUPAC Name: 6-bromo-2,2-difluorospiro[3.3]heptane
• InChI: InChI=1S/C7H9BrF2/c8-5-1-6(2-5)3-7(9,10)4-6/h5H,1-4H2
• InChI Key: ZHRVVQWMNQSYHU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC12CC(C2)(F)F)Br
• Molecular Formula: C7H9BrF2
• Molecular Weight: 211.05 g/mol
• CAS RN: 2260937-26-4

Description

6-Bromo-2,2-difluoro-spiro[3.3]heptane is a chemical compound with the CAS Number: 2260937-26-4. It has a molecular weight of 211.05 and its molecular formula is C7H9BrF2. The compound is a liquid at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H9BrF2/c8-5-1-6(2-5)3-7(9,10)4-6/h5H,1-4H2. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The compound is a liquid at room temperature. It has a predicted boiling point of 196.5±40.0 °C and a predicted density of 1.59±0.1 g/cm3.

Mechanism of Action

The mechanism of action of 6-Bromo-2,2-difluoro-spiro[3.3]heptane is not fully understood, but it is believed to involve the interaction of the compound with specific receptors or enzymes in the body. This interaction may lead to changes in the biochemical pathways that are involved in various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, some studies have suggested that this compound may have an effect on the central nervous system, specifically on the GABAergic system. This may lead to changes in behavior, cognition, and mood.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-Bromo-2,2-difluoro-spiro[3.3]heptane is its unique spirocyclic structure, which makes it an interesting subject of study. In addition, the synthesis method for this compound is straightforward and yields high purity products. However, one limitation of this compound is that it is relatively new, and its properties and potential applications are still being studied.

Future Directions

There are several future directions for the study of 6-Bromo-2,2-difluoro-spiro[3.3]heptane. One direction is to further investigate its potential applications in the field of organic electronics, where it may be used as a building block for the synthesis of novel materials. Another direction is to study its potential as a ligand in catalytic reactions, where it may have applications in the synthesis of pharmaceuticals and other compounds. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential effects on the central nervous system.

Synthesis Methods

The synthesis of 6-Bromo-2,2-difluoro-spiro[3.3]heptane involves the reaction of 2,2-difluorocyclopropanecarboxylic acid with 1,3-dibromopropane in the presence of a base. The reaction proceeds through a ring-opening process, followed by a cyclization step to form the spirocyclic compound. The yield of this synthesis method is high, and the purity of the product can be easily achieved through standard purification techniques.

Scientific Research Applications

6-Bromo-2,2-difluoro-spiro[3.3]heptane has been found to have potential applications in various fields of scientific research. One of the most promising applications is in the field of organic electronics, where this compound can be used as a building block for the synthesis of novel materials with unique electronic properties. In addition, this compound has been studied for its potential use as a ligand in catalytic reactions, where it has shown promising results.

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, washing hands thoroughly after handling, not eating, drinking or smoking when using this product, and wearing protective gloves/protective clothing/eye protection/face protection.